Cas no 4939-94-0 (1(2H)-Naphthalenone, 2-imino-)

• Product Name: 1(2H)-Naphthalenone, 2-imino-
• CAS No: 4939-94-0
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 2698056
• PubChem ID: 6452132
• Update Time: 2025-04-21

1(2H)-Naphthalenone, 2-imino- Chemical and Physical Properties

Names and Identifiers

• 2-iminonaphthalen-1-one
• DTXSID10964225
• 2-iminonaphthalen-1(2H)-one
• SCHEMBL18745224
• 4939-94-0
• 1,2-Naphthoquinone imine
• 1(2H)-Naphthalenone, 2-imino-

• Inchi： 1S/C10H7NO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,11H
• InChI Key： AVEKJUXTRXCSFL-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2C=CC=CC=21)=N

Computed Properties

• Exact Mass: 157.052764
• Monoisotopic Mass: 157.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.6

Experimental Properties

• Density: 1.2
• Boiling Point: 281.2°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.627